Cas no 941994-04-3 (N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide)

• Product name: N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 941994-04-3
• MF: C₁₀H₉N₃O₃S
• MW: 251.261760473251
• CID: 5502161
• PubChem ID: 18587297

N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• CCG-285650
• N-(3-(methylcarbamoyl)thiophen-2-yl)isoxazole-5-carboxamide
• 941994-04-3
• AKOS024471506
• N-[3-(methylcarbamoyl)thiophen-2-yl]-1,2-oxazole-5-carboxamide
• F2833-0210
• N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C10H9N3O3S/c1-11-8(14)6-3-5-17-10(6)13-9(15)7-2-4-12-16-7/h2-5H,1H3,(H,11,14)(H,13,15)
• InChI Key： NQVJOZVAPNODIT-UHFFFAOYSA-N
• SMILES： S1C=CC(C(NC)=O)=C1NC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 251.03646233g/mol
• Monoisotopic Mass: 251.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide (CAS No. 941994-04-3)

The compound N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide, identified by its CAS No. 941994-04-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining thiophene and oxazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. This article delves into its properties, synthesis, and relevance in modern science, addressing common queries such as "What are the applications of N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide?" and "How is CAS 941994-04-3 synthesized?".

One of the key reasons for the growing interest in N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide is its structural versatility. The presence of both thiophene and oxazole rings allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. For instance, its carboxamide group has been shown to enhance binding affinity to certain proteins, making it a valuable tool in medicinal chemistry. Additionally, its methylcarbamoyl substituent contributes to its stability and bioavailability, addressing common challenges in pharmaceutical formulation.

The synthesis of CAS No. 941994-04-3 typically involves multi-step organic reactions, starting from readily available precursors. A common approach includes the condensation of thiophene-2-carboxylic acid derivatives with oxazole-5-carboxamide intermediates, followed by methylcarbamoylation. Researchers often optimize these processes to improve yield and purity, as highlighted in recent publications. Questions like "What is the best synthetic route for N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide?" are frequently addressed in academic forums, reflecting the compound's technical complexity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the final product, ensuring compliance with industry standards.

In the context of sustainability and green chemistry, the production of N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide has also been scrutinized. Efforts are underway to minimize waste and reduce the use of hazardous reagents during synthesis. This aligns with broader trends in eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field. The compound's potential applications in agrochemicals, such as pest control and plant growth regulation, further underscore its relevance. For example, its thiophene core has been linked to insecticidal activity, sparking interest in its use for crop protection.

From a commercial perspective, CAS No. 941994-04-3 is available through specialized chemical suppliers, often in small quantities for research purposes. Pricing and availability are common concerns, as reflected in search queries like "Where to buy N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide?" and "What is the cost of CAS 941994-04-3?". Researchers are advised to verify the purity and documentation provided by vendors, as impurities can significantly impact experimental outcomes. The compound's storage conditions and handling precautions are also frequently discussed, emphasizing the need for proper laboratory practices.

Looking ahead, the future of N-3-(methylcarbamoyl)thiophen-2-yl-1,2-oxazole-5-carboxamide appears promising, with ongoing investigations into its mechanistic pathways and therapeutic potential. Its integration into high-throughput screening libraries and combinatorial chemistry workflows highlights its utility in modern drug discovery. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in organic synthesis and applied chemistry. For those seeking in-depth technical data, peer-reviewed journals and patent databases serve as valuable resources, offering insights into its latest advancements.